Cas no 77719-02-9 (3-(Chlorosulfonyl)-4-hydroxybenzoic acid)

• Product Name: 3-(Chlorosulfonyl)-4-hydroxybenzoic acid
• CAS No: 77719-02-9
• MF: C₇H₅ClO₅S
• MW: 236.629600286484
• CID: 1788649
• Update Time: 2025-10-31

3-(Chlorosulfonyl)-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chlorosulfonyl-4-hydroxybenzoic acid
• AG-B-94105
• CTK7I7705
• 3-(chlorosulfonyl)-4-hydroxybenzoic acid
• 3(Chlorosulfonyl)-4-hydroxybenzoic acid
• AC1Q72SM
• EN300-51943
• 3-(Chlorosulfonyl)-4-hydroxybenzoic acid

• Inchi： 1S/C7H5ClO5S/c8-14(12,13)6-3-4(7(10)11)1-2-5(6)9/h1-3,9H,(H,10,11)
• InChI Key： UKNHBVJEQDQGIH-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(C(=O)O)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 235.95465
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 91.67

Additional information on 3-(Chlorosulfonyl)-4-hydroxybenzoic acid

3-(Chlorosulfonyl)-4-hydroxybenzoic Acid: A Versatile Compound in Modern Chemistry and Pharmaceutical Research

3-(Chlorosulfonyl)-4-hydroxybenzoic acid (CAS No. 77719-02-9) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique functional groups, offers a wide range of applications and has been the subject of numerous recent studies aimed at exploring its potential in various scientific and industrial contexts.

The molecular structure of 3-(Chlorosulfonyl)-4-hydroxybenzoic acid is particularly noteworthy. It consists of a benzene ring substituted with a chlorosulfonyl group at the 3-position and a hydroxyl group at the 4-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it highly reactive and versatile for synthetic transformations.

In the realm of organic synthesis, 3-(Chlorosulfonyl)-4-hydroxybenzoic acid serves as an essential building block for the preparation of more complex molecules. Its reactivity is harnessed in various reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. Recent studies have demonstrated its utility in the synthesis of novel pharmaceutical intermediates and advanced materials.

The pharmaceutical industry has shown particular interest in 3-(Chlorosulfonyl)-4-hydroxybenzoic acid. Researchers have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of anti-inflammatory agents with improved efficacy and reduced side effects. The chlorosulfonyl group has been shown to enhance the bioavailability and metabolic stability of the resulting compounds, making them promising candidates for further clinical evaluation.

Beyond pharmaceutical applications, 3-(Chlorosulfonyl)-4-hydroxybenzoic acid has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of functional materials with unique properties. For example, researchers at the University of California have utilized this compound to create metal-organic frameworks (MOFs) with enhanced catalytic activity and gas storage capacity. These MOFs have potential applications in environmental remediation and energy storage technologies.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies on the biodegradability and toxicity of 3-(Chlorosulfonyl)-4-hydroxybenzoic acid have shown that it exhibits low environmental persistence and toxicity levels when used under controlled conditions. This makes it a safer alternative to some traditional reagents in industrial processes.

In conclusion, 3-(Chlorosulfonyl)-4-hydroxybenzoic acid (CAS No. 77719-02-9) is a versatile compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical properties make it an invaluable tool for researchers aiming to develop innovative solutions to pressing scientific challenges. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.